![molecular formula C46H54N6O8S2 B001145 Seroquel CAS No. 111974-72-2](/img/structure/B1145.png)
Seroquel
Overview
Description
Quetiapine hemifumarate is an atypical antipsychotic medication primarily used to treat schizophrenia, bipolar disorder, and major depressive disorder . It is known for its ability to block multiple neurotransmitter receptors, including serotonin and dopamine receptors . Quetiapine hemifumarate is marketed under the brand name Seroquel, among others .
Scientific Research Applications
Quetiapine hemifumarate has a wide range of scientific research applications:
Mechanism of Action
Quetiapine hemifumarate exerts its effects by antagonizing multiple neurotransmitter receptors, including serotonin (5HT2) and dopamine (D2) receptors . At low doses, it primarily acts as a histamine receptor blocker, leading to its sedative effects . At higher doses, it blocks significant amounts of dopamine receptors, contributing to its antipsychotic effects . The active metabolite, norquetiapine, also plays a role in its therapeutic effects by inhibiting the norepinephrine transporter and acting as a serotonin receptor agonist .
Similar Compounds:
Clozapine: Another atypical antipsychotic with a similar receptor-binding profile but a higher risk of agranulocytosis.
Olanzapine: Similar to quetiapine in its receptor antagonism but has a higher risk of metabolic side effects.
Risperidone: Shares some pharmacological properties with quetiapine but has a higher propensity for causing extrapyramidal symptoms.
Uniqueness: Quetiapine hemifumarate is unique in its dose-dependent effects, providing sedative, mood-stabilizing, and antipsychotic effects at different doses . Its relatively lower risk of extrapyramidal symptoms compared to other antipsychotics makes it a preferred choice for many patients .
Safety and Hazards
Seroquel can cause side effects that range from mild to serious. Common side effects include sleepiness, constipation, weight gain, and dry mouth . Other side effects include low blood pressure with standing, seizures, a prolonged erection, high blood sugar, tardive dyskinesia, and neuroleptic malignant syndrome . In older people with dementia, its use increases the risk of death .
Biochemical Analysis
Biochemical Properties
Quetiapine fumarate interacts with various enzymes and proteins, primarily dopamine type 2 (D2) and serotonin 2A (5HT2A) receptors . Its antagonistic activity on these receptors is believed to be responsible for its therapeutic effects .
Cellular Effects
Quetiapine fumarate influences cell function by interacting with specific receptors, altering cell signaling pathways, and potentially affecting gene expression
Dosage Effects in Animal Models
The effects of Quetiapine fumarate vary with different dosages in animal models
Metabolic Pathways
Quetiapine fumarate is involved in various metabolic pathways, interacting with enzymes and cofactors
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of quetiapine hemifumarate involves multiple steps. One common method starts with 2-(phenylthio)aniline, which undergoes a series of reactions to form dibenzo[b,f][1,4]thiazepin-11[10H]-one . This intermediate is then reacted with piperazine and ethylene glycol to form quetiapine . The final step involves the formation of the hemifumarate salt .
Industrial Production Methods: Industrial production of quetiapine hemifumarate typically involves optimizing the synthetic route to maximize yield and purity while minimizing the use of hazardous reagents and conditions . One-pot synthesis methods have been developed to streamline the process and reduce environmental impact .
Chemical Reactions Analysis
Types of Reactions: Quetiapine hemifumarate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Nucleophilic substitution reactions often involve reagents like sodium iodide and N-methyl-2-pyrrolidone.
Major Products: The major products formed from these reactions include various metabolites of quetiapine, such as norquetiapine, which is an active metabolite with its own pharmacological effects .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway of Seroquel involves a multi-step process starting from commercially available starting materials.", "Starting Materials": [ "2-chloro-5-nitrobenzonitrile", "2-(2-methoxyphenyl)ethylamine", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2-chloro-5-nitrobenzonitrile with sodium borohydride in methanol to give 2-chloro-5-amino-benzonitrile", "Step 2: Condensation of 2-chloro-5-amino-benzonitrile with 2-(2-methoxyphenyl)ethylamine in the presence of sodium hydroxide in ethanol to give 2-(2-(2-chloro-5-(dimethylamino)phenyl)ethyl)-2-methoxyphenylamine", "Step 3: Reduction of 2-(2-(2-chloro-5-(dimethylamino)phenyl)ethyl)-2-methoxyphenylamine with sodium borohydride in methanol to give 2-(2-(2-chloro-5-(hydroxymethyl)phenyl)ethyl)-2-methoxyphenylamine", "Step 4: Treatment of 2-(2-(2-chloro-5-(hydroxymethyl)phenyl)ethyl)-2-methoxyphenylamine with hydrochloric acid to give Seroquel", "Step 5: Isolation of Seroquel by extraction with ethyl acetate and water." ] } | |
CAS RN |
111974-72-2 |
Molecular Formula |
C46H54N6O8S2 |
Molecular Weight |
883.1 g/mol |
IUPAC Name |
2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]ethanol;(Z)-but-2-enedioic acid |
InChI |
InChI=1S/2C21H25N3O2S.C4H4O4/c2*25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21;5-3(6)1-2-4(7)8/h2*1-8,25H,9-16H2;1-2H,(H,5,6)(H,7,8)/b;;2-1- |
InChI Key |
ZTHJULTYCAQOIJ-KSBRXOFISA-N |
Isomeric SMILES |
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C(=C\C(=O)O)\C(=O)O |
SMILES |
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O |
Canonical SMILES |
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O |
Appearance |
Powder |
boiling_point |
556.5±60.0 |
Color/Form |
Solid |
flash_point |
9.7 °C (49.5 °F) - closed cup |
melting_point |
174-176 |
Other CAS RN |
111974-72-2 |
physical_description |
Solid |
Pictograms |
Irritant; Health Hazard; Environmental Hazard |
solubility |
49.4 [ug/mL] (The mean of the results at pH 7.4) |
synonyms |
2-(2-(4-dibenzo(b,f)(1,4)thiazepine-11-yl-1-piperazinyl)ethoxy)ethanol Ethanol, 2-(2-(4-dibenzo(b,f)(1,4)thiazepin-11-yl-1-piperazinyl)ethoxy)-, (E)-2-butenedioate (2:1) (salt) ICI 204,636 ICI 204636 ICI-204636 ICI204636 quetiapine quetiapine fumarate Seroquel |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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